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Compound of Interest

4-Methyl-6-(methylthio)pyrimidin-
2-ol

Cat. No.: B189747

Compound Name:

CAS Number: 16710-11-5

This technical guide provides a comprehensive overview of 4-Methyl-6-
(methylthio)pyrimidin-2-ol, a heterocyclic organic compound with significant potential for
applications in agrochemicals and pharmaceuticals. This document is intended for researchers,
scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

4-Methyl-6-(methylthio)pyrimidin-2-ol is a pyrimidine derivative characterized by a methyl
group at position 4, a methylthio group at position 6, and a hydroxyl group at position 2 of the
pyrimidine ring. It has the molecular formula C6H8N20S and a molecular weight of 156.21
g/mol .[1] This compound exists in tautomeric forms, primarily with 6-Methyl-2-
(methylthio)pyrimidin-4(3H)-one.

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 16710-11-5 [21[31[4]
Molecular Formula C6H8N20S [11[2][3]
Molecular Weight 156.21 g/mol [1]
Appearance White to off-white solid

Sealed in a dry environment at
Storage [1]
room temperature.

SMILES CC1=CC(=NC(=0O)N1)SC [1]

Synthesis and Experimental Protocols

The synthesis of 4-Methyl-6-(methylthio)pyrimidin-2-ol, often isolated as its more stable
tautomer 6-Methyl-2-(methylthio)pyrimidin-4-ol, can be achieved through the methylation of a
thiouracil precursor.

Synthesis of 6-Methyl-2-(methylthio)pyrimidin-4-ol

A common synthetic route involves the S-methylation of 6-methyl-2-thiouracil. The following
protocol is adapted from established procedures.

Experimental Protocol:

Dissolution: Dissolve 6-methyl-2-thiouracil in an aqueous solution of sodium hydroxide.
o Methylation: Cool the solution in an ice bath and slowly add methyl iodide.

e Reaction: Allow the mixture to warm to room temperature and stir for several hours to ensure
complete reaction.

» Precipitation: Cool the resulting solution and acidify with a weak acid, such as acetic acid, to
precipitate the product.

« |solation and Purification: Collect the precipitate by filtration, wash with cold water, and dry
under a vacuum to yield the final product.
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Caption: Synthesis of 4-Methyl-6-(methylthio)pyrimidin-2-ol.

Spectral Data

While specific spectral data for 4-Methyl-6-(methylthio)pyrimidin-2-ol is not readily available
in public databases, data for structurally similar compounds provides an expected analytical
profile.

Table 2: Expected Spectral Data

Analysis Expected Peaks/Signals

Signals corresponding to the methyl protons
1H NMR (CHs), methylthio protons (S-CHs), and the

pyrimidine ring proton.

Resonances for the carbon atoms of the methyl
13C NMR . . . . .
group, methylthio group, and the pyrimidine ring.

R ( y Characteristic peaks for N-H, C=0 (from
cm-
tautomer), C=N, and C-S stretching vibrations.

M S /2) Molecular ion peak corresponding to the
ass Spec (m/z
P molecular weight of the compound.

Derivatives of this compound have been characterized, for instance, the *H NMR spectrum of
2-[(4-methyl-6-ox0-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide, a derivative, shows
characteristic peaks for the methyl group at 2.13 ppm, the methylene group of the thioacetate
at 4.07 ppm, and the pyrimidine ring proton at 5.99 ppm.[5]

Biological Activity and Potential Applications
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Pyrimidine derivatives are a well-established class of compounds with a wide range of
biological activities. Research into 4-Methyl-6-(methylthio)pyrimidin-2-ol and its analogs has
revealed potential applications in several areas.

Plant Growth Stimulation

Derivatives of 6-methyl-2-(methylthio)pyrimidin-4-ol have demonstrated significant plant
growth-stimulating properties.[6][7] These compounds have been shown to be effective at
promoting plant growth, indicating their potential use as agrochemicals.[7][8]

Antimicrobial and Antifungal Activity

The pyrimidine scaffold is a common feature in many antimicrobial and antifungal agents. While
specific data for the title compound is limited, related pyrimidine derivatives have shown
promising activity against various bacterial and fungal strains.

Anticancer and Antiviral Potential

Numerous pyrimidine analogs have been investigated for their potential as anticancer and
antiviral drugs.[8] The structural similarity of 4-Methyl-6-(methylthio)pyrimidin-2-ol to
nucleobases suggests that it could interfere with nucleic acid synthesis or other cellular
processes in cancer cells and viruses. For instance, certain pyrazolo[3,4-d]pyrimidines bearing
a methylthio group have been evaluated for their effects on cell proliferation and receptor
tyrosine kinase phosphorylation.[9]

Anticonvulsant Activity

Derivatives of 6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one have been synthesized and
evaluated for their anticonvulsant properties, with some compounds showing significant activity
in preclinical models.[5]

4-Methyl-6-(methylthio)pyr@

Plant Growth Stimulation Antimicrobial Activity Anticancer Potential Anticonvulsant Activity
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Caption: Potential biological activities of 4-Methyl-6-(methylthio)pyrimidin-2-ol.

Safety and Handling

4-Methyl-6-(methylthio)pyrimidin-2-ol is associated with the following hazard statements:
H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye
irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).[1] Standard
laboratory safety precautions should be taken when handling this compound, including the use
of personal protective equipment such as gloves, safety glasses, and a lab coat. Work should
be conducted in a well-ventilated area or a fume hood.

Conclusion

4-Methyl-6-(methylthio)pyrimidin-2-ol is a versatile pyrimidine derivative with a range of
potential biological activities that warrant further investigation. Its demonstrated efficacy as a
plant growth stimulant, coupled with the known antimicrobial, anticancer, and anticonvulsant
properties of related compounds, makes it a molecule of significant interest for both agricultural
and pharmaceutical research and development. Further studies are needed to fully elucidate its
mechanisms of action and to explore its full therapeutic and commercial potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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